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Compound Name: Etidocaine

Cat. No.: B15586579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

etidocaine hydrochloride, an amide-type local anesthetic. The information presented is

intended to support research, drug development, and formulation activities by providing key

data, experimental methodologies, and a visualization of a fundamental experimental workflow.

Chemical and Molecular Properties
Etidocaine hydrochloride is chemically designated as N-(2,6-dimethylphenyl)-2-

(ethylpropylamine)butanamide monohydrochloride.[1] It is known for its rapid onset of action

and long duration of sensory analgesia.[1][2] Marketed under the trade name Duranest, it is an

amino acid amide local anesthetic.[2][3][4]

Table 1: Chemical Identifiers and Molecular Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15586579?utm_src=pdf-interest
https://www.benchchem.com/product/b15586579?utm_src=pdf-body
https://www.benchchem.com/product/b15586579?utm_src=pdf-body
https://www.rxlist.com/duranest-drug.htm
https://www.rxlist.com/duranest-drug.htm
https://www.smolecule.com/products/s527580
https://www.smolecule.com/products/s527580
https://pubchem.ncbi.nlm.nih.gov/compound/9796823
https://pubchem.ncbi.nlm.nih.gov/compound/Etidocaine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

N-(2,6-dimethylphenyl)-2-

[ethyl(propyl)amino]butanamid

e;hydrochloride

[2][3]

CAS Number 36637-19-1 [2][5]

Molecular Formula C₁₇H₂₉ClN₂O [2][3][5]

Molecular Weight 312.88 g/mol (average) [2][5][6]

312.9 g/mol (computed) [2][3]

Chemical Structure

Features a 2,6-dimethylphenyl

group attached to a

butanamide moiety.

[2]

Physicochemical Data
The physicochemical properties of a local anesthetic are critical determinants of its clinical

performance, including its potency, onset, and duration of action.[7]

Table 2: Key Physicochemical Properties of Etidocaine
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Property Value Significance Source

Melting Point
198-205 °C

(hydrochloride salt)

Affects stability and

formulation.
[8]

pKa 7.74

Determines the

proportion of ionized

vs. unionized forms at

physiological pH,

influencing the onset

of action.[7][9]

[1]

Octanol-Water

Partition Coefficient

(Kow)

7,317

High lipid solubility is

correlated with

increased anesthetic

potency.[10]

[10]

logP (Octanol/Water)
3.05 (ALOGPS) / 4.46

(Chemaxon)

A logarithmic measure

of lipophilicity.
[6][11]

Water Solubility
Soluble in water; 0.19

mg/mL (predicted)

Essential for creating

sterile aqueous

solutions for injection.

[1][6][11][12]

[1][6][11][12]

Solubility in other

solvents

Soluble in DMSO and

Methanol

Useful for analytical

and formulation

studies.

[5][13]

Mechanism of Action
Etidocaine hydrochloride functions by reversibly blocking voltage-gated sodium channels in

the neuronal cell membrane.[2] This action inhibits the influx of sodium ions, which is

necessary for the initiation and propagation of nerve impulses.[2] The result is a localized

blockade of nerve conduction, leading to sensory analgesia and motor blockade.[1] The high

lipid solubility of etidocaine allows it to rapidly penetrate nerve membranes to reach its site of

action.[2]
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Experimental Protocols for Physicochemical
Characterization
The determination of physicochemical properties is fundamental in drug development. While

specific, detailed experimental protocols for etidocaine hydrochloride are proprietary, the

following sections describe standard, widely accepted methodologies for determining the key

parameters presented above.

4.1 Determination of pKa (Dissociation Constant)

The pKa is the pH at which 50% of the drug is in its ionized form and 50% is in its unionized

(free base) form.[14] This property is crucial as only the unionized form can readily cross the

lipid-rich nerve membrane to exert its effect.[9]

Methodology: Potentiometric Titration

Preparation: A precise amount of etidocaine hydrochloride is dissolved in a suitable

solvent, typically purified water or a water-cosolvent mixture.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)

of known concentration.

Measurement: The pH of the solution is measured using a calibrated pH meter after each

addition of the titrant.

Data Analysis: A titration curve is generated by plotting the measured pH against the

volume of titrant added.

pKa Calculation: The pKa is determined from the pH value at the half-equivalence point of

the titration, where half of the etidocaine hydrochloride has been neutralized to its free

base form. The Henderson-Hasselbalch equation can be applied for precise calculation.

4.2 Determination of Solubility

Solubility is a critical parameter that affects a drug's bioavailability and formulation possibilities.

[15]
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Methodology: Shake-Flask Method

Preparation: An excess amount of solid etidocaine hydrochloride is added to a series of

flasks containing a specific solvent (e.g., purified water, phosphate-buffered saline at

various pH values).

Equilibration: The flasks are sealed and agitated in a temperature-controlled mechanical

shaker or water bath (e.g., at 25°C or 37°C) for an extended period (typically 24-72 hours)

to ensure that equilibrium between the dissolved and undissolved solute is reached.[15]

[16] The presence of remaining solid material confirms saturation.[16]

Phase Separation: After equilibration, the suspension is allowed to stand, and the

supernatant (saturated solution) is carefully separated from the excess solid drug by

centrifugation or filtration.

Quantification: The concentration of etidocaine hydrochloride in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.[15]

4.3 Determination of Partition Coefficient (logP)

The n-octanol/water partition coefficient (Kow or P) is the standard measure of a drug's

lipophilicity, which influences its ability to cross biological membranes.[17]

Methodology: Shake-Flask Method

Solvent Saturation: Equal volumes of n-octanol and purified water (or a suitable aqueous

buffer) are mixed and shaken vigorously to ensure mutual saturation. The two immiscible

phases are then separated.

Drug Partitioning: A known amount of etidocaine hydrochloride is dissolved in the

aqueous phase. A known volume of this solution is then mixed with a known volume of the

n-octanol phase in a flask.

Equilibration: The flask is agitated for a sufficient period (e.g., 1-24 hours) to allow the drug

to partition between the two phases until equilibrium is achieved.[18]
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Phase Separation: The mixture is centrifuged to ensure complete separation of the n-

octanol and aqueous layers.

Quantification: The concentration of etidocaine is measured in both the aqueous and n-

octanol phases using a suitable analytical technique like HPLC or UV-Vis

spectrophotometry.[18]

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of

the drug in the n-octanol phase to its concentration in the aqueous phase.[18] The value is

commonly expressed as its base-10 logarithm (logP).

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the octanol-water partition

coefficient using the standard shake-flask method.
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Caption: Workflow for Partition Coefficient (logP) Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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